Cas no 952976-43-1 (N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-2-5-(4-methylphenyl)-1,2-oxazol-3-ylacetamide)

• Product Name: N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-2-5-(4-methylphenyl)-1,2-oxazol-3-ylacetamide
• CAS No: 952976-43-1
• MF: C₁₆H₁₆N₄O₂S₂
• MW: 360.453840255737
• CID: 6598537
• PubChem ID: 16878551
• Update Time: 2025-07-08

N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-2-5-(4-methylphenyl)-1,2-oxazol-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-2-5-(4-methylphenyl)-1,2-oxazol-3-ylacetamide
• F5001-0323
• N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)-2-[5-(4-methylphenyl)-1,2-oxazol-3-yl]acetamide
• 952976-43-1
• AKOS024486989
• N-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]-2-[5-(4-methylphenyl)-1,2-oxazol-3-yl]acetamide
• N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)-2-(5-(p-tolyl)isoxazol-3-yl)acetamide

• Inchi： 1S/C16H16N4O2S2/c1-3-23-16-19-18-15(24-16)17-14(21)9-12-8-13(22-20-12)11-6-4-10(2)5-7-11/h4-8H,3,9H2,1-2H3,(H,17,18,21)
• InChI Key： QTZPWKUWAXDVFQ-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1NC(CC1C=C(C2C=CC(C)=CC=2)ON=1)=O)SCC

Computed Properties

• Exact Mass: 360.07146811g/mol
• Monoisotopic Mass: 360.07146811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 134Ų

Additional information on N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-2-5-(4-methylphenyl)-1,2-oxazol-3-ylacetamide

Recent Advances in the Study of N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-2-5-(4-methylphenyl)-1,2-oxazol-3-ylacetamide (CAS: 952976-43-1)

The compound N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-2-5-(4-methylphenyl)-1,2-oxazol-3-ylacetamide (CAS: 952976-43-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiadiazole and oxazole moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications.

One of the key areas of investigation has been the compound's role as a modulator of enzyme activity. Preliminary in vitro studies have demonstrated that 952976-43-1 exhibits selective inhibition against certain kinases, which are critical targets in the treatment of inflammatory and oncological diseases. The structural features of the molecule, including the ethylsulfanyl and methylphenyl groups, are believed to contribute to its binding affinity and specificity. Researchers have employed molecular docking simulations and X-ray crystallography to further understand these interactions at the atomic level.

In addition to its enzymatic modulation, recent pharmacokinetic studies have explored the bioavailability and metabolic stability of 952976-43-1. Animal models have revealed that the compound has a favorable half-life and tissue distribution profile, making it a viable candidate for further drug development. However, challenges remain in optimizing its solubility and minimizing off-target effects. Advanced formulation strategies, such as nanoparticle encapsulation, are currently being investigated to address these issues.

Another promising avenue of research involves the compound's potential application in combination therapies. Synergistic effects have been observed when 952976-43-1 is co-administered with other therapeutic agents, particularly in the context of multi-drug resistant infections. These findings highlight the versatility of the molecule and its potential to address unmet medical needs.

Despite these advancements, several questions remain unanswered. For instance, the long-term safety profile of 952976-43-1 has yet to be fully characterized, and further clinical trials are needed to validate its efficacy in human subjects. Additionally, the scalability of its synthesis poses a challenge for large-scale production. Researchers are actively working on optimizing synthetic routes to improve yield and reduce costs.

In conclusion, N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-2-5-(4-methylphenyl)-1,2-oxazol-3-ylacetamide represents a compelling area of research in chemical biology and drug discovery. Its unique structural properties and biological activities offer numerous opportunities for therapeutic innovation. Continued investigation into its mechanisms, pharmacokinetics, and clinical potential will be essential to fully realize its benefits. The ongoing research efforts underscore the importance of this compound in advancing the field of medicinal chemistry.